Cas no 1806289-12-2 (2,3-Difluoro-4-methylbenzenethiol)
1806289-12-2 structure
Product Name:2,3-Difluoro-4-methylbenzenethiol
CAS No:1806289-12-2
MF:C7H6F2S
MW:160.184347629547
CID:5004479
Update Time:2023-08-25
2,3-Difluoro-4-methylbenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-difluoro-4-methylbenzenethiol
- 2,3-Difluoro-4-(methyl)thiophenol
- 2,3-Difluoro-4-methylbenzenethiol
-
- Inchi: 1S/C7H6F2S/c1-4-2-3-5(10)7(9)6(4)8/h2-3,10H,1H3
- InChI Key: KNVGGYIMKJOCPF-UHFFFAOYSA-N
- SMILES: SC1C=CC(C)=C(C=1F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- XLogP3: 2.6
- Topological Polar Surface Area: 1
2,3-Difluoro-4-methylbenzenethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010010149-250mg |
2,3-Difluoro-4-(methyl)thiophenol |
1806289-12-2 | 97% | 250mg |
499.20 USD | 2021-07-06 | |
| Alichem | A010010149-500mg |
2,3-Difluoro-4-(methyl)thiophenol |
1806289-12-2 | 97% | 500mg |
815.00 USD | 2021-07-06 | |
| Alichem | A010010149-1g |
2,3-Difluoro-4-(methyl)thiophenol |
1806289-12-2 | 97% | 1g |
1,549.60 USD | 2021-07-06 |
2,3-Difluoro-4-methylbenzenethiol Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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